N-(4-bromo-3,5-dimethylphenyl)-3,4-difluorobenzenesulfonamide

• IUPAC Name: N-(4-bromo-3,5-dimethylphenyl)-3,4-difluorobenzenesulfonamide
• InChI: InChI=1S/C14H12BrF2NO2S/c1-8-5-10(6-9(2)14(8)15)18-21(19,20)11-3-4-12(16)13(17)7-11/h3-7,18H,1-2H3
• InChI Key: RPCMYNSZSBTDKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Br)C)NS(=O)(=O)C2=CC(=C(C=C2)F)F
• Molecular Formula: C14H12BrF2NO2S
• Molecular Weight: 376.22 g/mol

Description

N-(4-bromo-3,5-dimethylphenyl)-3,4-difluorobenzenesulfonamide, also known as BDBS, is a chemical compound that has been extensively studied for its various applications in scientific research. It belongs to the class of sulfonamide compounds and is known for its potent inhibitory effects on certain enzymes and biological processes. In

Mechanism of Action

The mechanism of action of N-(4-bromo-3,5-dimethylphenyl)-3,4-difluorobenzenesulfonamide involves its ability to bind to certain enzymes and inhibit their activity. Specifically, N-(4-bromo-3,5-dimethylphenyl)-3,4-difluorobenzenesulfonamide binds to the active site of carbonic anhydrase, preventing the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate ions. This inhibition can have a variety of effects on biological processes, depending on the specific enzyme being inhibited.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(4-bromo-3,5-dimethylphenyl)-3,4-difluorobenzenesulfonamide are complex and can vary depending on the specific application. In general, N-(4-bromo-3,5-dimethylphenyl)-3,4-difluorobenzenesulfonamide has been shown to have potent inhibitory effects on certain enzymes and biological processes, which can lead to a variety of effects on cells and tissues. For example, inhibition of carbonic anhydrase can lead to a decrease in the pH of cells and tissues, which can have various downstream effects on cellular metabolism and function.

Advantages and Limitations for Lab Experiments

N-(4-bromo-3,5-dimethylphenyl)-3,4-difluorobenzenesulfonamide has several advantages for use in lab experiments. It is a potent inhibitor of certain enzymes, making it a useful tool for studying the role of these enzymes in biological processes. Additionally, N-(4-bromo-3,5-dimethylphenyl)-3,4-difluorobenzenesulfonamide is relatively easy to synthesize and is commercially available, making it accessible to researchers. However, there are also limitations to the use of N-(4-bromo-3,5-dimethylphenyl)-3,4-difluorobenzenesulfonamide in lab experiments. For example, it has a relatively short half-life in vivo, which can limit its effectiveness in certain applications.

Future Directions

There are several future directions for research on N-(4-bromo-3,5-dimethylphenyl)-3,4-difluorobenzenesulfonamide. One area of interest is the development of new drugs based on the structure of N-(4-bromo-3,5-dimethylphenyl)-3,4-difluorobenzenesulfonamide. Researchers are also interested in exploring the potential therapeutic applications of N-(4-bromo-3,5-dimethylphenyl)-3,4-difluorobenzenesulfonamide in the treatment of various diseases such as cancer and Alzheimer's disease. Additionally, there is ongoing research on the mechanism of action of N-(4-bromo-3,5-dimethylphenyl)-3,4-difluorobenzenesulfonamide and its effects on cellular metabolism and function.
Conclusion
In conclusion, N-(4-bromo-3,5-dimethylphenyl)-3,4-difluorobenzenesulfonamide, or N-(4-bromo-3,5-dimethylphenyl)-3,4-difluorobenzenesulfonamide, is a potent inhibitor of certain enzymes and biological processes that has been extensively studied for its various applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. N-(4-bromo-3,5-dimethylphenyl)-3,4-difluorobenzenesulfonamide is a promising compound with many potential applications in the development of new drugs and the study of biological processes.

Synthesis Methods

The synthesis of N-(4-bromo-3,5-dimethylphenyl)-3,4-difluorobenzenesulfonamide involves a series of chemical reactions that result in the formation of the final product. The starting materials for the synthesis include 4-bromo-3,5-dimethylphenylamine and 3,4-difluorobenzenesulfonyl chloride. These two compounds are reacted together in the presence of a base to form N-(4-bromo-3,5-dimethylphenyl)-3,4-difluorobenzenesulfonamide. The reaction is typically carried out in a solvent such as dichloromethane or acetonitrile.

Scientific Research Applications

N-(4-bromo-3,5-dimethylphenyl)-3,4-difluorobenzenesulfonamide has been widely used in scientific research due to its various applications. It has been found to be a potent inhibitor of certain enzymes such as carbonic anhydrase, which plays a critical role in many biological processes. N-(4-bromo-3,5-dimethylphenyl)-3,4-difluorobenzenesulfonamide has also been shown to inhibit the growth of cancer cells in vitro, making it a potential candidate for cancer therapy. Additionally, N-(4-bromo-3,5-dimethylphenyl)-3,4-difluorobenzenesulfonamide has been used in the development of new drugs for the treatment of various diseases such as Alzheimer's disease, glaucoma, and epilepsy.